Cas no 2138033-53-9 (2-methyl-2-(pyrimidin-4-yl)propanal)

• Product Name: 2-methyl-2-(pyrimidin-4-yl)propanal
• CAS No: 2138033-53-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6268693
• PubChem ID: 165718187
• Update Time: 2025-06-09

2-methyl-2-(pyrimidin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(pyrimidin-4-yl)propanal
• EN300-1141652
• 2138033-53-9

• Inchi： 1S/C8H10N2O/c1-8(2,5-11)7-3-4-9-6-10-7/h3-6H,1-2H3
• InChI Key： AZKWRKDKLQFYGC-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CN=CN=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.8Ų

Additional information on 2-methyl-2-(pyrimidin-4-yl)propanal

Recent Advances in the Study of 2-methyl-2-(pyrimidin-4-yl)propanal (CAS: 2138033-53-9) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-2-(pyrimidin-4-yl)propanal (CAS: 2138033-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative, featuring a pyrimidine ring, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The compound's ability to serve as a versatile building block in organic synthesis further underscores its importance in medicinal chemistry.

One of the most notable advancements in the study of 2-methyl-2-(pyrimidin-4-yl)propanal is its application in the design of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized the pyrimidine moiety of this compound to enhance binding affinity and selectivity toward specific kinase targets. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-methyl-2-(pyrimidin-4-yl)propanal exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are commonly implicated in non-small cell lung cancer.

In addition to its role in kinase inhibition, 2-methyl-2-(pyrimidin-4-yl)propanal has shown promise in antiviral drug development. The pyrimidine ring is a common pharmacophore in nucleoside analogs, which are widely used to treat viral infections. Recent research has explored the incorporation of this compound into novel antiviral agents targeting RNA viruses, such as SARS-CoV-2 and influenza. A study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-methyl-2-(pyrimidin-4-yl)propanal exhibited significant inhibitory effects on viral replication, suggesting their potential as broad-spectrum antiviral therapeutics.

The synthetic versatility of 2-methyl-2-(pyrimidin-4-yl)propanal has also been a focal point of recent investigations. Researchers have developed efficient synthetic routes to produce this compound and its derivatives with high yields and purity. For example, a recent publication in Organic Letters detailed a novel catalytic method for the asymmetric synthesis of 2-methyl-2-(pyrimidin-4-yl)propanal, enabling the production of enantiomerically pure forms for further biological evaluation. Such advancements in synthetic methodology are critical for accelerating drug discovery efforts and optimizing the pharmacological properties of potential drug candidates.

Despite these promising developments, challenges remain in the clinical translation of 2-methyl-2-(pyrimidin-4-yl)propanal-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through rigorous preclinical studies. However, the growing body of research on this compound highlights its potential as a valuable tool in chemical biology and a promising scaffold for drug development. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.